N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C14H15N3O/c18-14(10-17-8-2-7-15-17)16-13-6-5-11-3-1-4-12(11)9-13/h2,5-9H,1,3-4,10H2,(H,16,18)
• InChI Key: LWRUONBQYKMJCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CN3C=CC=N3
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized through various methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide is not fully understood. However, studies have suggested that it works by inhibiting the production of inflammatory cytokines, which are responsible for the inflammatory response. It may also work by inhibiting the activity of enzymes that are involved in tumor growth.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, indicating its potential as an anti-inflammatory and analgesic agent. It has also been found to inhibit the growth of cancer cells, making it a potential antitumor agent.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of various inflammatory diseases. However, its mechanism of action is not fully understood, and more research is needed to determine its efficacy and safety.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide. One area of research could focus on its potential as an antitumor agent, with studies aimed at understanding its mechanism of action and testing its efficacy in various cancer models. Another area of research could focus on its potential as an anti-inflammatory and analgesic agent, with studies aimed at determining its safety and efficacy in treating various inflammatory diseases. Additionally, more research is needed to understand its biochemical and physiological effects and to determine its potential limitations and drawbacks.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide involves the reaction of 2-pyrazoline-1-carboxamide with 2,3-dihydroinden-5-carboxylic acid in the presence of a suitable catalyst. The resulting compound is then purified through various methods to obtain a pure form of N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-2-pyrazol-1-ylacetamide has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. This compound has also shown potential as an antitumor agent, with studies indicating its ability to inhibit the growth of cancer cells.